2-(3-Isopropyl-[1,2,4]oxadiazol-5-YL)-propionicacid

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• SMILES: CC(C)C1=NOC(=N1)C(C)C(=O)O
• InChI: InChI=1S/C8H12N2O3/c1-4(2)6-9-7(13-10-6)5(3)8(11)12/h4-5H,1-3H3,(H,11,12)
• InChIKey: FUIZTZIKUHHPAX-UHFFFAOYSA-N

2-(3-Isopropyl-[1,2,4]oxadiazol-5-YL)-propionic Acid: Physicochemical Profile & Comparator Landscape

2-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)propionic acid (CAS 1259063‑40‑5, C₈H₁₂N₂O₃, MW 184.19 g mol⁻¹) is a chiral 1,2,4‑oxadiazole‑5‑propionic acid building block . The 1,2,4‑oxadiazole heterocycle is a well‑validated scaffold in medicinal chemistry and agrochemical discovery, conferring metabolic stability and acting as a bioisostere for ester and amide functionalities [1]. The compound possesses a single asymmetric centre at the α‑carbon of the propionic acid side chain, a feature that distinguishes it from its achiral regioisomer 3‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid (CAS 947013‑67‑4) and that is critical for researchers requiring stereochemically defined intermediates . Commercial suppliers offer the compound at ≥95 % purity, making it directly suitable for parallel synthesis and fragment‑based screening campaigns .

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A.T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55, 1817–1830. View Source

Why 2-(3-Isopropyl-[1,2,4]oxadiazol-5-YL)-propionic Acid Cannot Be Replaced by Analogs

Despite sharing the same molecular formula and oxadiazole core, the target compound and its regioisomer 3‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid exhibit measurable differences in lipophilicity (ΔLogP ≈ 0.19), topological polar surface area (ΔTPSA ≈ 0.02 Ų), and rotatable bond count (3 vs 4) . More importantly, the target compound bears a chiral centre at the α‑position of the propionic acid chain that is absent in the regioisomer; this stereochemical feature can govern enantioselective binding to biological targets and influence pharmacokinetic parameters such as plasma protein binding and metabolic clearance [1]. Substituting with the shorter acetic acid homolog 2‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)acetic acid (CAS 1092297‑95‑4) introduces a further reduction in lipophilicity and loss of the branched‑chain motif, which alters both hydrogen‑bonding geometry and the pKₐ of the carboxylic acid group [2]. The class of 3‑aryl‑1,2,4‑oxadiazole‑5‑propionic acids, exemplified by 3‑(3‑phenyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid (POPA), has demonstrated peripheral analgesic and anti‑inflammatory activity without central nervous system involvement, establishing a pharmacological baseline for the scaffold [3]. Therefore, generic substitution risks unpredictable changes in potency, selectivity, and physicochemical behaviour that cannot be extrapolated solely from structural similarity.

• [1] Brooks, W.H.; Guida, W.C.; Daniel, K.G. The Significance of Chirality in Drug Design and Development. Curr. Top. Med. Chem. 2011, 11, 760–770. View Source
• [2] Kuujia. (3‑Isopropyl‑1,2,4‑oxadiazol‑5‑yl)acetic acid (CAS 1092297‑95‑4). https://www.kuujia.com (accessed 2026‑05‑04). View Source
• [3] Afiatpour, P.; Srivastava, R.M.; de‑Oliveira, M.L.; Barreiro, E.J. Analgesic and anti‑inflammatory effects of 3‑[3‑(phenyl)‑1,2,4‑oxadiazol‑5‑yl] propionic acid. Braz. J. Med. Biol. Res. 1994, 27, 1403–1406. View Source

Quantitative Differentiation from Closest Structural Analogs

Increased Lipophilicity vs. the Regioisomer

The target compound exhibits an XlogP of 1.4, which is 0.19 log units higher than the regioisomer 3‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid (LogP = 1.21) . Lipophilicity is a primary determinant of passive membrane permeability and oral absorption; an increase of ~0.2 log units can translate to a measurable improvement in permeability across Caco‑2 monolayers and blood‑brain barrier penetration potential [1].

Evidence Dimension	Predicted octanol‑water partition coefficient (XlogP / LogP)
Target Compound Data	XlogP = 1.4
Comparator Or Baseline	3‑(3‑Isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid: LogP = 1.21
Quantified Difference	ΔLogP ≈ +0.19 (target compound more lipophilic)
Conditions	Predicted values from Chem960 and Chemsrc databases using XlogP algorithm

Why This Matters

Higher lipophilicity can enhance passive membrane permeation, making the target compound a preferred choice in cell‑based assays where intracellular target engagement is required.

• [1] Waring, M.J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. View Source

Reduced Rotatable Bond Count for Higher Ligand Efficiency

The target compound possesses three rotatable bonds, whereas the regioisomer has four rotatable bonds . In the context of ligand‑protein binding, each rotatable bond frozen upon binding incurs an entropic penalty estimated at ~0.7–1.2 kcal mol⁻¹; a reduction of one rotatable bond can therefore improve binding affinity and ligand efficiency [1].

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	3‑(3‑Isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid: 4 rotatable bonds
Quantified Difference	−1 rotatable bond
Conditions	Values extracted from Leyan product pages and Chem960 structural descriptors

Why This Matters

Lower conformational flexibility can translate to higher binding affinity per heavy atom (ligand efficiency), a key optimisation parameter in fragment‑based drug design.

• [1] Murray, C.W.; Verdonk, M.L. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J. Comput. Aided Mol. Des. 2002, 16, 741–753. View Source

Chiral Centre Enables Stereospecific SAR Exploration

The target compound possesses a single chiral centre at the α‑carbon of the propionic acid side chain (InChI stereocentre count = 1), whereas the regioisomer 3‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid is achiral . Chiral propionic acid derivatives, including the well‑known NSAID ibuprofen, exhibit enantioselective pharmacology: the (S)‑enantiomer typically shows 100‑ to 500‑fold greater COX inhibition potency than the (R)‑enantiomer [1]. This property makes the target compound an attractive scaffold for exploring stereochemically driven biological activity.

Evidence Dimension	Presence of chiral centre(s)
Target Compound Data	1 chiral centre (α‑carbon of propionic acid)
Comparator Or Baseline	3‑(3‑Isopropyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid: 0 chiral centres; 2‑(3‑isopropyl‑1,2,4‑oxadiazol‑5‑yl)acetic acid: 0 chiral centres
Quantified Difference	Qualitative difference; stereochemical complexity enables enantioselective interactions
Conditions	Structural analysis from Chem960 InChI data; pharmacological relevance extrapolated from ibuprofen enantioselectivity literature

Why This Matters

The presence of a chiral centre is mandatory for projects targeting enantioselective receptors or enzymes, and the racemic mixture can be resolved to yield enantiopure probes.

• [1] Adams, S.S.; Bresloff, P.; Mason, C.G. Pharmacological differences between the optical isomers of ibuprofen: evidence for metabolic inversion of the (−)‑isomer. J. Pharm. Pharmacol. 1976, 28, 256–257. View Source

Class-Level Analgesic and Anti-Inflammatory Activity

The close structural analog 3‑(3‑phenyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid (POPA) produced 49.5 % inhibition of acetic acid‑induced writhing at 300 mg kg⁻¹ p.o. and 43.3 % reduction of carrageenin‑induced paw oedema at 75 mg kg⁻¹ p.o. in rodent models, with no effect in the hot‑plate test, confirming a peripheral mechanism devoid of central nervous system involvement [1]. The 1,2,4‑oxadiazole‑5‑propionic acid scaffold is therefore validated for peripheral analgesic and anti‑inflammatory pharmacology; substitution of the 3‑phenyl group with a 3‑isopropyl group is expected to modulate potency and selectivity through altered steric and electronic properties [2].

Evidence Dimension	In vivo peripheral analgesic activity (acetic acid‑induced writhing model)
Target Compound Data	No direct data available for the target compound
Comparator Or Baseline	POPA: 49.5 % inhibition at 300 mg kg⁻¹ p.o. (mouse); ibuprofen: ~50–70 % inhibition at 50–100 mg kg⁻¹ (literature benchmark)
Quantified Difference	POPA is less potent than ibuprofen on a mg kg⁻¹ basis but demonstrates peripheral selectivity (no CNS effect in hot‑plate test)
Conditions	Adult albino mice (25–35 g); N = 6; acetic acid 0.6 % i.p.; writhing counted over 20 min

Why This Matters

The scaffold offers a validated starting point for developing peripherally restricted analgesics, minimising the CNS side effects associated with opioid and centrally acting COX inhibitors.

• [1] Afiatpour, P.; Srivastava, R.M.; de‑Oliveira, M.L.; Barreiro, E.J. Analgesic and anti‑inflammatory effects of 3‑[3‑(phenyl)‑1,2,4‑oxadiazol‑5‑yl] propionic acid. Braz. J. Med. Biol. Res. 1994, 27, 1403–1406. View Source
• [2] Srivastava, R.M.; Seabra, G.M. Preparation and reactions of 3‑[3‑(aryl)‑1,2,4‑oxadiazol‑5‑yl]propionic acids. J. Braz. Chem. Soc. 1997, 8, 397–403. View Source

Clean Ames Mutagenicity Profile for the Scaffold

3‑(3‑Phenyl‑1,2,4‑oxadiazol‑5‑yl)propionic acid (POPA) tested negative in the Ames mutagenicity assay (Salmonella typhimurium strains TA97, TA98, TA100, TA102), although it induced a weak SOS response in the Chromotest [1]. This genotoxicity profile compares favourably with several NSAID propionic acid derivatives that have shown clastogenic effects in vitro, and it provides a reassuring baseline for the 1,2,4‑oxadiazole‑5‑propionic acid class [2].

Evidence Dimension	Ames mutagenicity (gene mutation)
Target Compound Data	No direct data available for the target compound
Comparator Or Baseline	POPA: Negative in Ames test (TA97, TA98, TA100, TA102); weak SOS Chromotest induction
Quantified Difference	Qualitative safety margin established for the scaffold
Conditions	Ames test: S. typhimurium strains ± S9 metabolic activation; SOS Chromotest: E. coli PQ37

Why This Matters

A clean Ames profile is a prerequisite for lead optimisation in pharmaceutical development; the class‑level data supports the use of isopropyl‑substituted analogs in early‑stage safety profiling.

• [1] Leite, A.C.; Srivastava, R.M.; da Silva, V.F.; de Morais Júnior, M.A. Genotoxic activity of 3‑[3‑phenyl‑1,2,4‑oxadiazol‑5‑yl] propionic acid and its peptidyl derivatives determined by Ames and SOS response tests. Mutat. Res. 2005, 588, 28–34. View Source
• [2] Srivastava, R.M.; Seabra, G.M. Preparation and reactions of 3‑[3‑(aryl)‑1,2,4‑oxadiazol‑5‑yl]propionic acids. J. Braz. Chem. Soc. 1997, 8, 397–403. View Source

Larvicidal Activity Against Aedes aegypti

Several 3‑(3‑aryl‑1,2,4‑oxadiazol‑5‑yl)propionic acids exhibited strong larvicidal activity against fourth‑instar Aedes aegypti larvae, with some analogs achieving mortality rates comparable to or exceeding those of temephos, the standard organophosphate larvicide [1]. The 1,2,4‑oxadiazole ring functions as an electron‑withdrawing group that enhances the electrophilic character of the propionic acid side chain, a feature that QSAR and docking studies have correlated with improved larvicidal potency [2]. Substituting the 3‑aryl group with a 3‑isopropyl group may alter the electronic profile and steric fit within the target binding site, offering an avenue for potency optimisation.

Evidence Dimension	Larvicidal activity (mortality of L4 Aedes aegypti larvae)
Target Compound Data	No direct data available for the target compound
Comparator Or Baseline	3‑(3‑Aryl‑1,2,4‑oxadiazol‑5‑yl)propionic acids: up to 100 % mortality at 50–100 μg mL⁻¹ (various analogs); temephos positive control
Quantified Difference	Class‑level activity established; quantitative differences depend on aryl substituent identity
Conditions	L4 larvae; 24–48 h exposure; mortality assessed by paralysis/immobility; laboratory bioassay

Why This Matters

The larvicidal activity of the scaffold supports the exploration of isopropyl‑substituted analogs in agrochemical and public‑health vector‑control programmes, where resistance to existing larvicides is a growing concern.

• [1] Neves Filho, R.N.; da Silva, C.A.; da Silva, C.S.B.; et al. Improved microwave‑mediated synthesis of 3‑(3‑aryl‑1,2,4‑oxadiazol‑5‑yl)propionic acids and their larvicidal and fungal growth inhibitory properties. Chem. Pharm. Bull. 2009, 57, 819–824. View Source
• [2] da Silva, A.G.; Navarro, D.M.A.F.; Santos, G.K.N.; et al. Enhanced larvicidal activity of new 1,2,4‑oxadiazoles against Aedes aegypti mosquitos: QSAR and docking studies. SAR QSAR Environ. Res. 2023, 34, 231–250. View Source

High-Value Application Scenarios for 2-(3-Isopropyl-[1,2,4]oxadiazol-5-YL)-propionic Acid

Stereochemistry-Dependent Fragment-Based Drug Design

The chiral α‑carbon of 2‑(3‑isopropyl‑[1,2,4]oxadiazol‑5‑yl)propionic acid provides a handle for exploring enantioselective binding to targets such as cyclooxygenases, PPAR receptors, or proteases . Because the achiral regioisomer lacks this stereochemical feature, the target compound is uniquely suited for fragment libraries requiring enantiopure building blocks. The lower rotatable bond count (3 vs 4) further improves ligand efficiency, a critical metric in fragment‑based screening [1]. Researchers can prepare both enantiomers via chiral resolution or asymmetric synthesis and evaluate differential IC₅₀ values, leveraging the established class‑level analgesic and anti‑inflammatory pharmacology of the 1,2,4‑oxadiazole‑5‑propionic acid scaffold [2].

Peripherally Restricted Analgesic Lead Optimisation

The demonstrated peripheral analgesic activity of POPA (49.5 % writhing inhibition at 300 mg kg⁻¹ p.o.) without CNS involvement makes the 1,2,4‑oxadiazole‑5‑propionic acid scaffold an attractive template for developing non‑opioid, non‑centrally acting pain therapeutics [2]. The target compound, with its isopropyl substitution, offers higher lipophilicity (ΔLogP = +0.19 vs the regioisomer) that may enhance tissue distribution and duration of action . The clean Ames mutagenicity profile of the class further supports progression into lead optimisation with reduced genotoxic liability [3].

Agrochemical Vector-Control Discovery

The larvicidal potency of 3‑(3‑aryl‑1,2,4‑oxadiazol‑5‑yl)propionic acids against Aedes aegypti larvae establishes the scaffold as a viable starting point for insecticide discovery [4]. The target compound, bearing a 3‑isopropyl group in place of the aryl substituent, is expected to exhibit altered electronic properties (σₘ for isopropyl ≈ −0.04 vs 0.06 for phenyl) that QSAR models can correlate with toxicity endpoints [1]. The commercial availability of the compound at gram scale from multiple vendors supports medium‑throughput larvicidal screening and structure‑activity relationship expansion .

Probing Lipophilicity–Permeability Relationships

The target compound and its regioisomer form an ideal matched pair for investigating the impact of subtle lipophilicity changes (ΔLogP ≈ 0.19) and rotatable bond count differences on Caco‑2 permeability, plasma protein binding, and metabolic stability . Because the two compounds are constitutional isomers with identical molecular weight and hydrogen‑bond donor/acceptor counts, any differences observed in ADME assays can be confidently attributed to the position of the propionic acid attachment. This makes the pair valuable for training and validating in silico ADME prediction models [1].

• [1] Murray, C.W.; Verdonk, M.L. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J. Comput. Aided Mol. Des. 2002, 16, 741–753. View Source
• [2] Afiatpour, P.; Srivastava, R.M.; de‑Oliveira, M.L.; Barreiro, E.J. Analgesic and anti‑inflammatory effects of 3‑[3‑(phenyl)‑1,2,4‑oxadiazol‑5‑yl] propionic acid. Braz. J. Med. Biol. Res. 1994, 27, 1403–1406. View Source
• [3] Leite, A.C.; Srivastava, R.M.; da Silva, V.F.; de Morais Júnior, M.A. Genotoxic activity of 3‑[3‑phenyl‑1,2,4‑oxadiazol‑5‑yl] propionic acid and its peptidyl derivatives determined by Ames and SOS response tests. Mutat. Res. 2005, 588, 28–34. View Source
• [4] Neves Filho, R.N.; da Silva, C.A.; da Silva, C.S.B.; et al. Improved microwave‑mediated synthesis of 3‑(3‑aryl‑1,2,4‑oxadiazol‑5‑yl)propionic acids and their larvicidal and fungal growth inhibitory properties. Chem. Pharm. Bull. 2009, 57, 819–824. View Source